Cas no 330202-47-6 (7-(2-chlorophenyl)methyl-3-methyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-(2-chlorophenyl)methyl-3-methyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 330202-47-6
• MF: C₁₇H₁₈ClN₅O₃
• MW: 375.809522151947
• CID: 6039022
• Update Time: 2025-07-15

7-(2-chlorophenyl)methyl-3-methyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-(2-chlorophenyl)methyl-3-methyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 7-(2-chlorobenzyl)-3-methyl-8-morpholino-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 7-[(2-chlorophenyl)methyl]-3,7-dihydro-3-methyl-8-(4-morpholinyl)-

• Inchi： 1S/C17H18ClN5O3/c1-21-14-13(15(24)20-17(21)25)23(10-11-4-2-3-5-12(11)18)16(19-14)22-6-8-26-9-7-22/h2-5H,6-10H2,1H3,(H,20,24,25)
• InChI Key： IEZXPCHEIWPIPR-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2Cl)C2=C(N(C)C(=O)NC2=O)N=C1N1CCOCC1

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• pka: 9.48±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 7-(2-chlorophenyl)methyl-3-methyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 7-(2-chlorophenyl)methyl-3-methyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 330202-47-6)

7-(2-chlorophenyl)methyl-3-methyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 330202-47-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the purine family and is characterized by its unique structural features, including a morpholine moiety and a 2-chlorophenyl substituent. These structural elements contribute to its pharmacological properties and make it a promising candidate for various drug development initiatives.

The chemical structure of 7-(2-chlorophenyl)methyl-3-methyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is particularly noteworthy for its potential as a selective inhibitor of specific enzymes and receptors. Recent studies have highlighted its ability to modulate the activity of adenosine receptors, which are implicated in a wide range of physiological processes, including cardiovascular function, immune response, and central nervous system regulation. This makes the compound a valuable tool for investigating the role of adenosine receptors in various diseases and conditions.

In the context of drug discovery and development, 7-(2-chlorophenyl)methyl-3-methyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been evaluated for its efficacy in treating neurological disorders such as Parkinson's disease and Alzheimer's disease. Preclinical studies have shown that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation. These findings suggest that it may have therapeutic potential in mitigating the progression of neurodegenerative diseases.

Beyond its neurological applications, 7-(2-chlorophenyl)methyl-3-methyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). This makes it a potential candidate for treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 7-(2-chlorophenyl)methyl-3-methyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione has been extensively studied to optimize its therapeutic use. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a moderate half-life in vivo. These characteristics make it suitable for both acute and chronic treatment regimens.

In terms of safety and toxicity, preclinical studies have indicated that 7-(2-chlorophenyl)methyl-3-methyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione is well tolerated at therapeutic doses. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety profile in humans. Ongoing phase I clinical trials are currently evaluating the compound's safety and tolerability in healthy volunteers.

The synthesis of 7-(2-chlorophenyl)methyl-3-methyl-8-(morpholin-4-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione involves several key steps that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the formation of the purine core through a series of condensation reactions followed by functional group modifications to introduce the desired substituents. Recent advancements in synthetic chemistry have led to more efficient methods for synthesizing this compound on a larger scale.

In conclusion, 7-(2-chlorophenyl)methyl-3-methyl-8-(morpholin-4-y l)-2 , 3 , 6 , 7 -tetrahydro -1 H -purine - 2 , 6 -dione (CAS No . 3 30 20 2 -4 7 - 6 ) strong > represents a promising molecule with diverse therapeutic potential . Its unique structural features , combined with its favorable pharmacological properties , make it an attractive candidate for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action , this compound is poised to play a significant role in advancing our understanding of various diseases and conditions . p >